Cas no 42940-56-7 (7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile)

• Product Name: 7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile
• CAS No: 42940-56-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD00012103
• CID: 333981
• PubChem ID: 343672
• Update Time: 2025-04-19

7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 7,9-dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile
• 6,10-dicyano-8-azaspiro[4,5]decane-7,9-dione
• 7,9-Dioxo-8-aza-spiro[4.5]decan-6,10-dicarbonitril
• 7,9-dioxo-8-aza-spiro[4.5]decane-6,10-dicarbonitrile
• SR-01000316867
• NSC400097
• SCHEMBL8423510
• SMR001875365
• AN-319/13364017
• 42940-56-7
• 7,9-Dioxo-8-azaspiro(4.5)decane-6,10-dicarbonitrile
• MFCD00012103
• SB44090
• NS00125786
• FT-0684240
• DTXSID80321962
• MLS003171479
• 7,9-DIOXO-8-AZASPIRO(4.5)DECANE-6,10-DICARBONITRILE, 98%, MIXT. (+/-)/MESO
• NSC 400097
• AKOS000521045
• 8-Azaspiro[4.5]decane-6,10-dicarbonitrile, 7,9-dioxo-
• AKOS017259227
• CS-0332316
• CHEMBL2131375
• LS-04495
• SR-01000316867-1
• NSC-400097
• Y9WBM9J743
• ALBB-014274
• 7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile

• MDL： MFCD00012103
• Inchi： 1S/C11H11N3O2/c12-5-7-9(15)14-10(16)8(6-13)11(7)3-1-2-4-11/h7-8H,1-4H2,(H,14,15,16)
• InChI Key： USIMPDHJLHKMKA-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)C2(C(C#N)C(N1)=O)CCCC2

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8
• XLogP3: 1

Experimental Properties

• Density: 1.32
• Melting Point: 182-185 °C(lit.)
• Boiling Point: 558.2°Cat760mmHg
• Flash Point: 291.4°C
• Refractive Index: 1.554
• PSA: 93.75000
• LogP: 0.81156

7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22